2-Amino-3-chloro-4,6-dimethylpyridine
Overview
Description
2-Amino-4,6-dimethylpyridine is a nonsteroidal anti-inflammatory drug that inhibits the production of prostaglandins and leukotrienes . It binds to the cyclooxygenase enzyme and blocks its conversion of arachidonic acid to prostaglandin H2 .
Synthesis Analysis
The reaction of 2-chloro-4,6-dimethylpyridine-3-carbonitrile with hydrazine hydrate, hydroxylamine, and anthranilic acid afforded the corresponding pyrazolo, isoxazolo, and pyridoquinazoline derivatives . Another synthesis method involves the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives .Molecular Structure Analysis
The molecular modeling of this compound shows that it has an unpaired amino function and an amide . The IR, 1H-NMR, 13C-NMR, and ESI-HRMS data provide further details about the molecular structure .Chemical Reactions Analysis
The key step in the conversion of 2-chloro-4,6-dimethylpyridine-3-carbonitrile is the nucleophilic substitution of a hydrogen atom by a cyano group . Other reactions include aromatic nucleophilic substitution with differently substituted anilines under microwave conditions .Physical and Chemical Properties Analysis
2-Amino-4,6-dimethylpyridine is a crystalline powder with a melting point of 63-64 °C and a boiling point of 235 °C . It is soluble in water at a concentration of 5.5 g/100mL at 20 °C .Scientific Research Applications
Synthesis and Derivative Formation
2-Amino-3-chloro-4,6-dimethylpyridine serves as a precursor in the synthesis of various heterocyclic compounds. For instance, its reactions with different reagents such as hydrazine hydrate, hydroxylamine, and anthranilic acid yield pyrazolo, isoxazolo, and pyridoquinazoline derivatives, respectively (Yassin, 2009). These derivatives have potential applications in pharmaceuticals and materials science.
Role in Supramolecular Chemistry
This compound plays a significant role in supramolecular chemistry, particularly in forming non-classical supramolecular interactions. For example, its derivatives form complex structures with tetrahalocuprate(II) salts, demonstrating the importance of non-classical N-H⋯X hydrogen bonding in their structure (Haddad, AlDamen, & Willett, 2006). These interactions are crucial in understanding the assembly and properties of supramolecular systems.
Application in Photodimerization
This compound is involved in photodimerization processes. Ultraviolet irradiation of its derivatives leads to the formation of 1,4-dimers. The unique chemical and physical properties of these dimers are of interest in photochemistry and molecular engineering (Taylor & Kan, 1963).
Antileishmanial Activity
Derivatives of this compound have shown antileishmanial activity. Compounds synthesized by integrating its amino function into a 2-imidazolidinone structure exhibited potent inhibition against Leishmania mexicana, both in vitro and in vivo (Abdala, Robert, Pape, Wielgosz, Robert-Piessard, & Baut, 2000). This suggests potential applications in developing new treatments for leishmaniasis.
Crystallographic Studies
Crystallographic studies of this compound derivatives provide insights into molecular structures and interactions. For example, the study of its hydrated molecular salt revealed significant details about N—H⋯O, N—H⋯Cl, and O—H⋯Cl hydrogen bonds, and aromatic π–π stacking interactions (Al-Dajani, Talaat, Salhin, Hemamalini, & Fun, 2011). These findings are valuable in the field of crystal engineering and pharmaceutical design.
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-chloro-4,6-dimethylpyridin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-4-3-5(2)10-7(9)6(4)8/h3H,1-2H3,(H2,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMWFMUVCKSXNHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1Cl)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10482439 | |
Record name | 2-Amino-3-chloro-4,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10482439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56960-78-2 | |
Record name | 3-Chloro-4,6-dimethyl-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56960-78-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-3-chloro-4,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10482439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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